Cas no 484048-64-8 (2-bromo-N-(4-iodophenyl)-4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-carboxamide)

• Product Name: 2-bromo-N-(4-iodophenyl)-4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-carboxamide
• CAS No: 484048-64-8
• MF: C₁₇H₁₉BrINO₂
• MW: 476.146736383438
• CID: 6316818
• PubChem ID: 4313714
• Update Time: 2025-07-01

2-bromo-N-(4-iodophenyl)-4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(4-iodophenyl)-4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-carboxamide
• (1S,2S,4S)-2-bromo-N-(4-iodophenyl)-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carboxamide
• 484048-64-8
• F1052-0066
• 2-bromo-N-(4-iodophenyl)-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carboxamide
• AKOS002162431
• AKOS016290062

• Inchi： 1S/C17H19BrINO2/c1-15(2)16(3)8-9-17(15,12(18)13(16)21)14(22)20-11-6-4-10(19)5-7-11/h4-7,12H,8-9H2,1-3H3,(H,20,22)
• InChI Key： ZTALIWZCTIZYQA-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)NC(C12C(C(C(C)(CC1)C2(C)C)=O)Br)=O

Computed Properties

• Exact Mass: 474.96439g/mol
• Monoisotopic Mass: 474.96439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-bromo-N-(4-iodophenyl)-4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-carboxamide

Introduction to 2-Bromo-N-(4-Iodophenyl)-4,7,7-Trimethyl-3-Oxobicyclo2.2.1heptane-1-Carboxamide (CAS No. 484048-64-8)

2-Bromo-N-(4-iodophenyl)-4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-carboxamide (CAS No. 484048-64-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of bicyclic ketones and is characterized by the presence of a bromine atom, an iodine-substituted phenyl group, and a trimethyl-substituted bicyclo[2.2.1]heptane ring system.

The molecular structure of 2-bromo-N-(4-iodophenyl)-4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-carboxamide (CAS No. 484048-64-8) is highly versatile and can be synthesized through a series of well-defined chemical reactions. The synthesis typically involves the condensation of an appropriate carboxylic acid or its derivative with an amine in the presence of a coupling reagent, followed by bromination and iodination steps to introduce the halogen substituents.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 2-bromo-N-(4-iodophenyl)-4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-carboxamide exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. The compound's ability to modulate key inflammatory pathways, such as the NF-κB signaling cascade, has been extensively studied and validated through in vitro and in vivo experiments.

In addition to its anti-inflammatory effects, 2-bromo-N-(4-iodophenyl)-4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-carboxamide has also shown promise in cancer research. Studies conducted at leading pharmaceutical research institutions have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the activation of pro-apoptotic proteins and the inhibition of anti-apoptotic factors, thereby promoting programmed cell death in cancer cells while sparing normal cells.

The pharmacokinetic properties of 2-bromo-N-(4-iodophenyl)-4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-carboxamide have also been extensively investigated to ensure its suitability for clinical applications. Preclinical studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, with good oral bioavailability and minimal toxicity at therapeutic doses.

To further explore the therapeutic potential of 2-bromo-N-(4-iodophenyl)-4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-carboxamide, several clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are designed to assess the compound's performance in treating various inflammatory conditions and cancers, with initial results showing promising outcomes.

In conclusion, 2-bromo-N-(4-iodophenyl)-4,7,7-trimethyl-3-oxobicyclo2.2.1heptane-1-carboxamide (CAS No. 484048-64-8) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a crucial role in advancing medical treatments for a wide range of conditions.